2-Methyl-6-propylsulfanyl-pyridin-3-ylamine

• Molecular Formula: C9H14N2S
• Molecular Weight: 182.29 g/mol
• IUPAC Name: 2-methyl-6-propylsulfanylpyridin-3-amine
• InChI: InChI=1S/C9H14N2S/c1-3-6-12-9-5-4-8(10)7(2)11-9/h4-5H,3,6,10H2,1-2H3
• InChI Key: PLCPELCHGBGDTF-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC(=C(C=C1)N)C

Description

2-Methyl-6-propylsulfanyl-pyridin-3-ylamine is a useful research compound. Its molecular formula is C9H14N2S and its molecular weight is 182.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-fluoro-2-methyl-pyridin-3-ylamine (2.01 g, 16 mmol), propane-1-thiol (3.0 mL, 33 mmol), and potassium hydroxide (1.8 g, 32 mmol) in 3 mL EtOH were heated under microwave irradiation at 100° C. for 1 h and then at 150° C. for 2 h. Mixture was extracted with CH2Cl2 and brine. Organic phases were dried over MgSO4, filtered, and concentrated. Residue was purified by column chromatography (hexane/AcOEt 2:1) to give 2-methyl-6-propylsulfanyl-pyridin-3-ylamine (2.18 g, 75% yield) as a colorless oil. 1HNMR (CDCl3, 400 MHz) δ 0.99-1.03 (t, J=7.3 Hz, 3H), 1.64-1.73 (m, 2H), 2.39 (s, 3H), 3.02-3.05 (t, J=7.3 Hz, 2H), 3.48 (s, 2H), 6.82-6.84 (d, J=8.2 Hz, 1H), 6.93-6.95 (d, J=8.2 Hz, 1H). Exact mass calculated for C9H14N2S 182.09 found 183.0 (MH+).